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Compound of Interest

Compound Name: 6-Aminonicotinaldehyde

Cat. No.: B032264 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

6-Aminonicotinaldehyde, also known as 6-aminopyridine-3-carboxaldehyde, is a heterocyclic

organic compound that serves as a crucial and versatile intermediate in a wide array of

research and development applications.[1] With the chemical formula C₆H₆N₂O, this compound

integrates two highly reactive functional groups—an amino group and an aldehyde group—

onto a pyridine ring.[1][2] This unique arrangement allows for a broad spectrum of chemical

transformations, making it an essential building block in the synthesis of pharmaceuticals, fine

chemicals, and advanced materials.[1]

This technical guide provides a comprehensive overview of the properties, synthesis, and

primary research applications of 6-Aminonicotinaldehyde, tailored for professionals in organic

synthesis and drug discovery.

Physicochemical and Computed Properties
A clear understanding of the physical and chemical properties of 6-Aminonicotinaldehyde is

fundamental for its effective use in research. The compound is typically a light yellow powder

and is stable under controlled conditions, such as under an inert gas at 2–8 ℃.[1][3] However,

it is sensitive to oxidation in the air and hydrolysis in acidic or alkaline environments.[1]

Table 1: Physical and Chemical Properties of 6-Aminonicotinaldehyde
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Property Value Source

CAS Number 69879-22-7 [1][2][3][4][5]

Molecular Formula C₆H₆N₂O [1][2][3][4]

Molecular Weight 122.12 g/mol [1][2]

Appearance Light yellow powder [3]

Purity ≥97-98% [3][4]

Melting Point 161 ℃ [1]

Boiling Point (Predicted) 309.0 ± 27.0 ℃ [1]

Density (Predicted) 1.264 ± 0.06 g/cm³ [1]

pKa (Predicted) 4.78 ± 0.13 [1]

SMILES C1=CC(=NC=C1C=O)N [2]

InChIKey
BMNPVMQSUPTGFD-

UHFFFAOYSA-N
[2]

Table 2: Computed Molecular Descriptors

Descriptor Value Source

Topological Polar Surface Area

(TPSA)
55.98 Å² [4]

LogP 0.4763 [4]

Hydrogen Bond Acceptors 3 [4]

Hydrogen Bond Donors 1 [4]

Rotatable Bonds 1 [4]

Core Applications in Research
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The dual functionality of 6-Aminonicotinaldehyde underpins its wide reactivity and utility. The

amino group readily undergoes condensation with ketones and aldehydes to form Schiff bases,

while the aldehyde functionality can participate in reactions like acetal formation or be oxidized

to a carboxylic acid.[1] This reactivity makes it a valuable precursor in several research

domains.

Intermediate in Pharmaceutical Synthesis
The primary application of 6-Aminonicotinaldehyde is as a key intermediate in drug discovery

and development.[1][6] Its structure is a scaffold for building more complex molecules with

desired biological activities.

Antiviral and Antitumor Agents: The aldehyde group is a reactive center for coupling

reactions, enabling the construction of novel antiviral scaffolds.[1] Similarly, the amino group

can participate in condensation pathways that are critical for forming heteroaromatic

structures found in antitumor drug candidates.[1]

Enzyme Inhibitors: 6-Aminonicotinaldehyde is a precursor for novel ribonucleotide

reductase inhibitors.[7] Specifically, it is used in the synthesis of α-heterocyclic

carboxaldehyde thiosemicarbazone derivatives, a class of compounds known to affect metal-

binding sites in enzymes.[7]

Specific Drug Intermediates: It is known to be used as an intermediate in the synthesis of

"Pomacini" and is related to the synthesis of Abemaciclib, an antineoplastic agent.[3][6]

Key pharmaceutical applications of 6-Aminonicotinaldehyde.

Synthesis of Fine and Specialty Chemicals
Beyond pharmaceuticals, 6-Aminonicotinaldehyde is a building block for other high-value

chemicals. By modifying the pyridine ring with various substituents, researchers can design

novel derivatives for specialized applications in:

Dyes

Pesticides

Advanced Materials[1]
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Synthesis of 6-Aminonicotinaldehyde
An efficient and reliable synthesis is critical for the utility of any chemical intermediate. Several

methods for preparing 6-Aminonicotinaldehyde have been developed. A common and

effective route involves the reduction of 2-amino-5-cyanopyridine.

2-Amino-5-cyanopyridine
(Starting Material)

Reduction of Nitrile

Lithium Aluminum Hydride (LAH)
in THF, 0 °C

Workup

Quench with Saturated
Sodium Sulfate Solution

Wash, Dry, Concentrate

Extract with
Ethyl Acetate

6-Aminonicotinaldehyde
(Final Product)

Click to download full resolution via product page

Workflow for the synthesis of 6-Aminonicotinaldehyde.
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Experimental Protocol: Synthesis from 2-amino-5-
cyanopyridine
This procedure details the reduction of 2-amino-5-cyanopyridine to afford 6-
Aminonicotinaldehyde.[7]

Materials and Equipment:

2-amino-5-cyanopyridine

Lithium aluminum hydride (LAH)

Tetrahydrofuran (THF), anhydrous

Saturated sodium sulfate solution

Ethyl acetate

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 2-amino-5-cyanopyridine (10 g, 83.95 mmol, 1 eq.) in anhydrous tetrahydrofuran

(150 mL) in a round-bottom flask under an inert atmosphere.[7]

Cool the solution to 0 °C using an ice bath.[7]
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Slowly add lithium aluminum hydride (6.37 g, 167.90 mmol, 2 eq.) portion-wise to the

solution, maintaining the temperature at 0 °C.[7]

Stir the reaction mixture continuously at 0 °C for 1.5 hours. Monitor the reaction progress by

TLC.[7]

Upon completion, carefully quench the reaction by the dropwise addition of saturated sodium

sulfate solution at 0 °C, followed by the addition of water (100 mL).[7]

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).[7]

Combine the organic layers, wash with saturated brine (1 x 30 mL), and dry over anhydrous

sodium sulfate.[7]

Filter the solution and concentrate the filtrate under reduced pressure to afford the target

product, 2-amino-5-formylpyridine (6-Aminonicotinaldehyde).[7]

Results:

Yield: 7.50 g (73.16%)[7]

Appearance: Yellow oil[7]

Analysis (LCMS ESI): m/z [M+H]⁺ = 123 (Calculated for C₆H₆N₂O: 123)[7]

In summary, 6-Aminonicotinaldehyde is a high-value chemical intermediate with significant

applications in pharmaceutical research and fine chemical synthesis. Its versatile reactivity,

stemming from the strategically placed amino and aldehyde groups on a pyridine core, allows

for the efficient construction of complex molecular architectures, making it an indispensable tool

for medicinal chemists and organic synthesis professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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